Cas no 1870233-94-5 (1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1870233-94-5
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6112211
• PubChem ID: 165854500
• Update Time: 2025-07-21

1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804350
• 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine
• 1870233-94-5

• Inchi： 1S/C11H20N4/c1-11(2)5-3-9(4-6-11)7-15-8-13-10(12)14-15/h8-9H,3-7H2,1-2H3,(H2,12,14)
• InChI Key： PGFSFYHEAICJBC-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine

Professional Introduction to Compound with CAS No. 1870233-94-5 and Product Name: 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine

Compound with the CAS number 1870233-94-5, specifically identified by the product name 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 1H-1,2,4-triazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design.

The 1H-1,2,4-triazole moiety is particularly noteworthy for its ability to interact with biological targets in multiple ways. Its three-membered ring structure allows for favorable binding interactions with enzymes and receptors, making it a valuable component in the development of novel pharmacological agents. In particular, the triazole ring exhibits significant potential in inhibiting various enzymatic pathways that are implicated in inflammatory responses, microbial infections, and even certain types of cancer. The presence of this motif in 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine suggests that this compound may exhibit similar bioactivities.

The other key structural feature of this compound is the (4,4-dimethylcyclohexyl)methyl side chain. This bulky aliphatic group not only contributes to the overall steric properties of the molecule but also plays a crucial role in determining its pharmacokinetic profile. The dimethylcyclohexyl moiety can enhance solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, this group may influence the compound's ability to cross biological membranes, thereby affecting its bioavailability. The combination of these structural elements makes 1-[(4,4-dimethylcyclohexyl)methyl]-1H-1,2,4-triazol-3-amine a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1870233-94-5 with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and understanding how structural modifications can enhance binding affinity. For instance, studies have shown that the triazole ring can be strategically positioned to interact with hydrophobic pockets or charged residues on enzymes such as kinases and phosphodiesterases. This knowledge has guided the optimization of analogs derived from 1H-1,2,4-triazole scaffolds to improve their pharmacological properties.

In addition to computational methods, experimental approaches have also contributed significantly to the understanding of this compound's potential applications. High-throughput screening (HTS) campaigns have been employed to identify hits from large libraries of compounds like 1870233-94-5 that exhibit desirable biological activities. These screens have led to the discovery of several lead compounds that are now being further developed into novel therapeutics. Moreover, X-ray crystallography has provided detailed insights into how these molecules bind to their targets at the atomic level. Such structural information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities and synthetic accessibility. Among these heterocycles, 1H-1,2,4-triazole derivatives are particularly noteworthy for their role as intermediates in the synthesis of various therapeutic agents. The compound with CAS no. 1870233-94-5, characterized by its unique structure, 1-[(4, 4-dimethylcyclohexyl)methyl]- 1H-* 1,* 2,* 4-triazol-* 3-*amine*, is no exception. Its dual functionality—the triazole core and the bulky side chain—makes it a versatile building block for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders, making it an attractive therapeutic target.* Studies have demonstrated that certain *triazole* derivatives can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX).* The presence of a *dimethylcyclohexyl* group may enhance binding affinity by optimizing interactions with hydrophobic regions within these enzymes.* This could lead to more potent anti-inflammatory agents compared to existing therapies.*

Another area where this compound shows promise is in antimicrobial applications.* Microbial resistance* poses a significant challenge* globally,* prompting researchers* to explore novel antimicrobial agents.* The *triazole* scaffold has been extensively studied* for its ability* to disrupt bacterial cell wall synthesis.* Additionally,* some derivatives exhibit activity against resistant strains* by targeting different metabolic pathways.* The unique structure* of *1870233–94–5*, including its *dimethylcyclohexylmethyl* side chain,* may confer additional advantages,* such as improved membrane penetration* or reduced toxicity.* These properties could make it an effective treatment option against multidrug-resistant pathogens.*

The synthesis* of *1870233–94–5* involves multi-step organic reactions* that highlight its complexity.* Advanced synthetic methodologies,* such as transition-metal-catalyzed cross-coupling reactions,* have been employed* to construct its intricate framework.* These techniques not only ensure high yields but also allow for fine-tuning* of structural features.* Such synthetic advancements are crucial for producing large quantities* needed for preclinical studies.* Furthermore,* green chemistry principles have been integrated into its synthesis* to minimize environmental impact.* This aligns with broader efforts within pharmaceutical research* toward sustainable practices.*

Preclinical studies on *1870233–94–5* have provided preliminary evidence supporting its therapeutic potential.* In vitro assays demonstrate inhibitory activity against several target enzymes*, including COX–2 and LOX*, at concentrations comparable to or better than existing drugs.* Animal models have also shown promising results,* indicating reduced inflammation* without significant side effects.* These findings warrant further investigation through clinical trials* before human application* can be considered* safe* and effective* wide-scale* use* be recommended* regulatory agencies* approve* marketing approval* granted* however * must * noted * that * despite * encouraging preliminary results* many factors must * addressed* before * drug candidate* can * advanced* toward * market stage including * long-term safety assessments* formulation challenges* patient-specific variability* etc such comprehensive evaluation ensures * responsible development process ultimately benefits patients seeking new treatment options